Cas no 1805367-89-8 (5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride)

• Product Name: 5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride
• CAS No: 1805367-89-8
• MF: C₆H₂Cl₂F₂N₂O₄S
• MW: 307.058885097504
• CID: 4870238
• Update Time: 2025-05-24

5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2N2O4S/c7-2-1-11-6(17(8,15)16)4(12(13)14)3(2)5(9)10/h1,5H
• InChI Key： OZPGIOKSOKENMK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1C(F)F)[N+](=O)[O-])S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 396
• XLogP3: 2.3
• Topological Polar Surface Area: 101

Additional information on 5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride

Comprehensive Overview of 5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride (CAS No. 1805367-89-8)

5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride (CAS No. 1805367-89-8) is a highly specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, characterized by its unique chloro and difluoromethyl substituents, which enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in intermediate synthesis and catalyst development, making it a topic of interest in modern organic chemistry.

The molecular structure of 5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride features a pyridine ring substituted with a nitro group, a chloro atom, and a difluoromethyl group, along with a reactive sulfonyl chloride moiety. This combination of functional groups allows the compound to participate in diverse chemical reactions, including nucleophilic substitutions and cross-coupling reactions. Its CAS No. 1805367-89-8 is often used as a unique identifier in chemical databases, ensuring accurate retrieval for laboratory and industrial applications.

In recent years, the demand for 5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride has grown due to its potential in drug discovery and material science. The compound's ability to act as a building block for more complex molecules has made it invaluable in the development of bioactive compounds. Searches for terms like "nitropyridine derivatives in medicine" or "sulfonyl chloride applications" often highlight its relevance in cutting-edge research. Additionally, its thermal stability and solubility properties are frequently studied to optimize its use in various synthetic pathways.

From an industrial perspective, 5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride is synthesized through controlled chlorination and sulfonation processes, ensuring high purity and yield. The compound's CAS No. 1805367-89-8 is critical for regulatory compliance and safety documentation, particularly in GMP-certified facilities. Its applications extend to polymer chemistry, where it serves as a modifier for enhancing material properties. Researchers also explore its role in green chemistry initiatives, aiming to reduce environmental impact during synthesis.

The versatility of 5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride is further evidenced by its use in high-throughput screening and combinatorial chemistry. Its nitro group and sulfonyl chloride functionality enable rapid derivatization, making it a preferred choice for library synthesis in drug development. Online queries such as "pyridine-based intermediates" or "difluoromethyl compounds in agrochemicals" reflect the compound's broad applicability. Furthermore, its spectroscopic data (e.g., NMR, IR) is widely documented to facilitate structural verification in research settings.

In conclusion, 5-Chloro-4-(difluoromethyl)-3-nitropyridine-2-sulfonyl chloride (CAS No. 1805367-89-8) stands as a pivotal compound in advanced chemical synthesis. Its multifaceted roles in pharmaceutical intermediates, agrochemical formulations, and material innovation underscore its importance in contemporary science. As interest in sustainable chemistry and precision synthesis grows, this compound will likely remain a focal point for researchers seeking efficient and scalable solutions.